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Compound of Interest |

[1-(2-Fluorophenyl)ethyl]
(propyl)amine
Cat. No.: B13232535

Get Quote

\ J

Compound Name:

This document provides essential safety and logistical information for the proper handling and
disposal of the research chemical amine. As a substituted phenethylamine, this compound and
its associated waste require meticulous management to ensure laboratory safety, regulatory
compliance, and environmental protection. This guide is designed for researchers, scientists,
and drug development professionals who handle this or structurally similar compounds.

Hazard Identification and Essential Safety
Precautions

Understanding the hazard profile of amine is the foundation of its safe management. While a
specific Safety Data Sheet (SDS) for this exact molecule is not readily available, data from
structurally analogous fluorinated phenethylamines provide a strong basis for risk assessment.

Compounds like (R)-1-(2-Fluorophenyl)ethylamine and other related structures are consistently
classified as hazardous.[1] The primary risks are associated with acute toxicity and irritation.

Table 1: Anticipated Hazard Profile for amine
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e e Associated Risks and
Hazard Classification GHS Category .
Precautions
Harmful if swallowed. Do
Acute Toxicity (Oral) Category 4 not eat, drink, or smoke

when handling.[2]

Harmful in contact with skin.
Acute Toxicity (Dermal) Category 4 Avoid skin contact; wear

appropriate gloves.[2]

Harmful if inhaled. Handle only
Acute Toxicity (Inhalation) Category 4 in a well-ventilated area or a
chemical fume hood.[2]

Causes skin irritation. Wear
Skin Corrosion/Irritation Category 2 protective gloves and clothing.

[1]

Causes serious eye irritation.
Serious Eye Damage/Irritation Category 2A Wear safety glasses or

goggles.[1]

| Specific Target Organ Toxicity | Category 3 | May cause respiratory irritation. Avoid breathing
fumes or vapors.[1] |

Incompatible Materials: This compound is incompatible with strong oxidizing agents.[3] Contact
can lead to vigorous reactions. It is crucial to prevent mixing with such materials in waste

containers.

The Regulatory Imperative: Is It Hazardous Waste?

In the United States, the disposal of chemical waste is governed by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4] The
first and most critical step in the disposal process is to determine if the waste is legally defined
as "hazardous waste."[5]

A chemical waste is considered hazardous if it is specifically "listed" by the EPA or if it exhibits
one of four "characteristics": Ignitability, Corrosivity, Reactivity, or Toxicity.[5] For a research
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chemical like amine, the determination will almost certainly be based on its characteristics.

Figure 1: Hazardous Waste Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 1-(2-
Fluorophenyl)ethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13232535/docs#a-comprehensive-guide-to-the-
proper-disposal-of-1-2-fluorophenyl-ethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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